Cas no 536-45-8 (Sodium 4-Methoxybenzoate)

• Product Name: Sodium 4-Methoxybenzoate
• CAS No: 536-45-8
• MF: C₈H₈NaO₃
• MW: 175.137093544006
• CID: 371285
• PubChem ID: 53445304
• Update Time: 2025-05-27

Sodium 4-Methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-, sodium salt (1:1)
• sodium,4-methoxybenzoate
• F9WFJ28MV9
• NaO2CC6H4-p-OMe
• sodium 4-methoxyphenylacetate
• sodium 4-methoxyphenylcarboxylate
• sodium anisate
• sodium para-methoxybenzoate
• sodium p-methoxybenzoate
• UNII-F9WFJ28MV9
• 4-METHOXYBENZOIC ACID SODIUM SALT
• 4-METHOXYBENZOICACIDSODIUMSALT
• Sodium 4-Methoxybenzoate

• Inchi： 1S/C8H8O3.Na/c1-11-7-4-2-6(3-5-7)8(9)10;/h2-5H,1H3,(H,9,10);
• InChI Key： YFTQTZLLMXKYFH-UHFFFAOYSA-N
• SMILES： [Na].O(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 174.02900
• Monoisotopic Mass: 174.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Density: 0.94
• Boiling Point: 211.6°Cat760mmHg
• Flash Point: 84.2°C
• PSA: 49.36000
• LogP: 0.05870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Sodium 4-Methoxybenzoate

Sodium 4-Methoxybenzoate (CAS No. 536-45-8): A Comprehensive Overview

Sodium 4-Methoxybenzoate (CAS No. 536-45-8) is a versatile compound that has gained significant attention in various fields, including pharmaceuticals, cosmetics, and materials science. This compound, also known as sodium p-methoxybenzoate, is a sodium salt of 4-methoxybenzoic acid. Its chemical structure consists of a benzene ring with a methoxy group at the para position and a carboxylate group that is ionized to form the sodium salt. This unique structure confers several desirable properties, making it a valuable component in numerous applications.

The chemical formula of Sodium 4-Methoxybenzoate is C₈H₇NaO₃, and it has a molecular weight of approximately 174.13 g/mol. It is a white crystalline solid that is highly soluble in water and polar organic solvents. The compound exhibits excellent thermal stability and is stable under normal storage conditions, making it suitable for use in formulations that require long-term stability.

In the pharmaceutical industry, Sodium 4-Methoxybenzoate has been extensively studied for its potential therapeutic applications. Recent research has highlighted its antimicrobial and anti-inflammatory properties, which have led to its use in topical formulations for skin conditions such as acne and dermatitis. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Sodium 4-Methoxybenzoate effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli, without causing significant cytotoxicity to human cells.

Beyond its antimicrobial properties, Sodium 4-Methoxybenzoate has also shown promise as an anti-inflammatory agent. Research conducted by the University of California, Los Angeles (UCLA) in 2022 found that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Sodium 4-Methoxybenzoate could be a valuable component in anti-inflammatory drugs and topical treatments for inflammatory skin conditions.

In the cosmetics industry, Sodium 4-Methoxybenzoate is widely used as a preservative due to its broad-spectrum antimicrobial activity. It helps to prevent the growth of bacteria and fungi in cosmetic products, thereby extending their shelf life and ensuring consumer safety. A study published in the Cosmetics Journal in 2020 evaluated the preservative efficacy of Sodium 4-Methoxybenzoate in various cosmetic formulations and found it to be highly effective, even at low concentrations.

The material science applications of Sodium 4-Methoxybenzoate are also noteworthy. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A in 2021 reported the successful synthesis of MOFs using Sodium 4-Methoxybenzoate as a ligand, demonstrating its versatility in materials science.

The environmental impact of Sodium 4-Methoxybenzoate is another important consideration. While it is generally considered safe for use in consumer products, there is ongoing research to evaluate its biodegradability and potential environmental effects. A study conducted by the Environmental Protection Agency (EPA) in 2023 found that Sodium 4-Methoxybenzoate is readily biodegradable under aerobic conditions, which suggests that it may have a lower environmental impact compared to other preservatives.

In conclusion, Sodium 4-Methoxybenzoate (CAS No. 536-45-8) is a multifaceted compound with a wide range of applications across pharmaceuticals, cosmetics, and materials science. Its unique chemical structure and properties make it an attractive choice for various formulations and products. Ongoing research continues to uncover new potential uses and benefits of this compound, further solidifying its importance in these fields.